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Compound of Interest

Compound Name: 2-Methoxy-D3-benzaldehyde

Cat. No.: B154609

Essential Safety and Handling Guide for 2-
Methoxy-D3-benzaldehyde

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Methoxy-D3-benzaldehyde in a laboratory setting. The following
information is intended for researchers, scientists, and professionals in drug development to
ensure safe handling and minimize exposure risks.

Chemical Profile:

Name: 2-Methoxy-D3-benzaldehyde
e CAS Number: 56248-49-8[1]

e Molecular Formula: C8D3H502[1]

o Appearance: Light yellow solid[2]

o Hazards: While a specific Safety Data Sheet (SDS) for the deuterated compound is not
readily available, the hazards are expected to be similar to analogous benzaldehydes. These
include skin irritation, serious eye irritation, and potential respiratory irritation.[2][3]

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory to prevent skin and eye contact, and inhalation. The following

table summarizes the recommended PPE for handling 2-Methoxy-D3-benzaldehyde.

Body Part

Required PPE

Specifications and Best
Practices

Hands

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended. Avoid latex
gloves. Always inspect gloves
for tears or punctures before
use. For tasks with a high risk
of splashing, consider double-

gloving.

Eyes/Face

Safety goggles and face shield

Chemical splash goggles
should be worn at all times. A
full-face shield must be worn in
addition to goggles when there
is a significant risk of

splashing.

Body

Laboratory coat or chemical-

resistant apron

A fully buttoned lab coat is
required to protect against
minor splashes. For larger
quantities or tasks with a
higher splash risk, a chemical-
resistant apron worn over the

lab coat is necessary.

Respiratory

Fume hood or respirator

All work with 2-Methoxy-D3-
benzaldehyde should be
conducted in a certified
chemical fume hood to
minimize the inhalation of

vapors.

Experimental Protocol: Safe Handling and Disposal
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This step-by-step protocol outlines the safe handling of 2-Methoxy-D3-benzaldehyde from
preparation to disposal.

1. Preparation and Engineering Controls:

e Ensure a certified chemical fume hood is operational.

» Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.

o Assemble all necessary materials and equipment before beginning the procedure to
minimize time in the handling area.

2. Donning Personal Protective Equipment (PPE):

e Put on a lab coat, ensuring it is fully buttoned.

» Don chemical splash goggles. Add a face shield if a splash risk exists.

e Wash and dry hands thoroughly before putting on chemical-resistant gloves. Ensure the
gloves cover the cuffs of the lab coat.

3. Handling and Dispensing:

o Perform all manipulations of 2-Methoxy-D3-benzaldehyde inside the chemical fume hood.

» When transferring the chemical, pour slowly and carefully to avoid splashing.

o Keep containers sealed when not in use to prevent the release of vapors.

4. Post-Handling Procedures:

e Wipe down the work area in the fume hood with an appropriate decontaminant.

e Remove gloves using a technique that avoids touching the outer surface with bare hands.

e Dispose of contaminated gloves and any other disposable PPE in a designated hazardous
waste container.
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Wash hands thoroughly with soap and water after removing gloves.

5. Storage:

Store 2-Methoxy-D3-benzaldehyde in a cool, dry, and well-ventilated place, away from
incompatible materials such as strong oxidizing agents and strong bases.

Keep the container tightly closed. For long-term storage, refrigeration (2-8°C) is
recommended.

Disposal Plan

The disposal of 2-Methoxy-D3-benzaldehyde must be handled with care, treating it as
hazardous chemical waste. While deuterium itself is a stable, non-radioactive isotope and not
considered an environmental hazard, the chemical properties of the benzaldehyde functional
group dictate the disposal method.

¢ \Waste Collection:

o Collect all waste containing 2-Methoxy-D3-benzaldehyde, including contaminated
disposable PPE, in a clearly labeled, sealed, and appropriate hazardous waste container.

o Do not mix this waste with other solvents or waste streams.
» Disposal Route:

o Dispose of the chemical waste through your institution's designated hazardous waste
management program or a certified HAZMAT disposal company.

o Ensure all labeling and documentation comply with local, state, and federal regulations.

Workflow for Safe Handling and Disposal
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Caption: Workflow for handling and disposal of 2-Methoxy-D3-benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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